N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide

• Molecular Formula: C11H10IN3O2
• Molecular Weight: 343.12 g/mol
• IUPAC Name: N'-hydroxy-2-(5-iodoquinolin-8-yl)oxyethanimidamide
• InChI: InChI=1S/C11H10IN3O2/c12-8-3-4-9(17-6-10(13)15-16)11-7(8)2-1-5-14-11/h1-5,16H,6H2,(H2,13,15)
• InChI Key: AGTCPBBXKUATOX-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC2=C(C=CC(=C2N=C1)OC/C(=N/O)/N)I
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)OCC(=NO)N)I

Description

N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide is a compound with significant potential in various scientific fields It is characterized by its unique structure, which includes a quinoline moiety substituted with an iodine atom and an N-hydroxyacetimidamide group

Preparation Methods

The synthesis of N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide typically involves several steps. One common method includes the reaction of 5-iodoquinoline with hydroxylamine to introduce the N-hydroxy group. This is followed by the reaction with acetimidamide to form the final product. The reaction conditions often involve the use of solvents like ethylene glycol and catalysts to facilitate the process .

Chemical Reactions Analysis

N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with different oxidation states.

Reduction: Reduction reactions can modify the quinoline ring, leading to the formation of different reduced products.

Substitution: The iodine atom in the quinoline ring can be substituted with other functional groups using reagents like sodium azide or potassium cyanide.

Scientific Research Applications

N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound has potential as a probe for studying biological systems due to its unique structure.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide involves its interaction with specific molecular targets. The quinoline moiety can intercalate with DNA, affecting its replication and transcription. Additionally, the N-hydroxy group can form hydrogen bonds with biological molecules, influencing their activity .

Comparison with Similar Compounds

N-Hydroxy-2-((5-iodoquinolin-8-yl)oxy)acetimidamide can be compared with other quinoline derivatives such as 8-hydroxyquinoline and 4-hydroxyquinoline. While these compounds share a similar quinoline core, the presence of the iodine atom and the N-hydroxyacetimidamide group in this compound makes it unique.